Cas no 22650-26-6 ( )

• Product Name: &nbsp
• CAS No: 22650-26-6
• MF: C₉H₁₂O₆
• MW: 216.187983512878
• CID: 912426
• PubChem ID: 334667
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• trimethyl cyclopropane-1,1,2-tricarboxylate
• 1,1,2-Cyclopropanetricarboxylic acid, trimethyl ester
• AC1L7FVZ
• AGN-PC-00LQR6
• CTK8H6906
• Cyclopropan-1,1,2-tricarbonsaeure-trimethylester
• cyclopropane-1,1,2-tricarboxylic acid trimethyl ester
• Methyl 1,1,2-cyclopropantricarboxylat
• NSC340534
• trimethyl 1,1,2-cyclopropanetricarboxylate
• DTXSID30319152
• 22650-26-6
• 1,1,2-Cyclopropanetricarboxylic acid trimethyl ester
• NSC-340534
•  

• Inchi： 1S/C9H12O6/c1-13-6(10)5-4-9(5,7(11)14-2)8(12)15-3/h5H,4H2,1-3H3
• InChI Key： AITCJXFGMWROSY-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(=O)OC)CC1C(=O)OC)=O

Computed Properties

• Exact Mass: 216.06336
• Monoisotopic Mass: 216.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9